Cas no 82980-50-5 (4-Methyl-hydrochloride-1-piperazinepropanol)

• Product Name: 4-Methyl-hydrochloride-1-piperazinepropanol
• CAS No: 82980-50-5
• MF: C₈H₂₀Cl₂N₂O
• MW: 231.163200378418
• MDL: MFCD11841273
• CID: 988403
• PubChem ID: 11970694
• Update Time: 2025-10-29

4-Methyl-hydrochloride-1-piperazinepropanol Chemical and Physical Properties

Names and Identifiers

• 4-methylpiperazine-1-propanol dihydrochloride
• 3-(4-methylpiperazin-1-yl)propan-1-ol,dihydrochloride
• 4-Methylpiperazine-1-propanol HCl
• EINECS 280-081-9
• MFCD11841273
• 3-(4-Methylpiperazin-1-yl)propan-1-ol--hydrogen chloride (1/2)
• DTXSID901003046
• NS00090111
• 3-(4-methylpiperazin-1-yl)propan-1-ol;dihydrochloride
• 82980-50-5
• 3-(4-methylpiperazin-1-yl)propan-1-ol dihydrochloride
• 3-(4-Methylpiperazin-1-yl)propan-1-oldihydrochloride
• 3-(4-Methyl-1-piperazinyl)-1-propanol dihydrochloride
• CS-0359558
• IIXZEUJZLXHPLB-UHFFFAOYSA-N
• 4-Methyl-hydrochloride-1-piperazinepropanol

• MDL： MFCD11841273
• Inchi： 1S/C8H18N2O.2ClH/c1-9-4-6-10(7-5-9)3-2-8-11;;/h11H,2-8H2,1H3;2*1H
• InChI Key： IIXZEUJZLXHPLB-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 230.09500
• Monoisotopic Mass: 230.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71000
• LogP: 1.09600

Additional information on 4-Methyl-hydrochloride-1-piperazinepropanol

Professional Introduction to 4-Methyl-hydrochloride-1-piperazinepropanol (CAS No. 82980-50-5)

4-Methyl-hydrochloride-1-piperazinepropanol, identified by its Chemical Abstracts Service (CAS) number 82980-50-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine derivative class, a structural motif widely recognized for its role in drug design due to its favorable pharmacokinetic properties and biological activity. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The structure of 4-Methyl-hydrochloride-1-piperazinepropanol features a piperazine ring substituted with a methyl group at the 4-position and a hydrochloride salt of 1-piperazinepropanol. This configuration imparts unique electronic and steric properties that can influence its interaction with biological targets. The piperazine moiety is particularly noteworthy, as it is a common pharmacophore in drugs targeting neurological and cardiovascular systems. Its presence suggests potential applications in modulating neurotransmitter pathways or interfering with signal transduction mechanisms.

In recent years, there has been growing interest in piperazine derivatives for their therapeutic potential. Research has demonstrated that modifications within the piperazine ring can significantly alter the biological activity of compounds, making them suitable for treating conditions such as depression, anxiety, and hypertension. The methyl group in 4-Methyl-hydrochloride-1-piperazinepropanol may contribute to enhanced binding affinity or selectivity when interacting with specific enzymes or receptors. This feature is particularly relevant in the development of next-generation therapeutics where precision targeting is crucial.

One of the most compelling aspects of 4-Methyl-hydrochloride-1-piperazinepropanol is its potential as a building block in medicinal chemistry. The compound’s versatile structure allows for further functionalization, enabling chemists to design novel analogs with tailored properties. For instance, appending additional pharmacophores or altering the substituents could lead to compounds with improved efficacy or reduced side effects. Such modifications are at the heart of modern drug discovery efforts, where iterative optimization is key to developing successful therapies.

The hydrochloride salt form of this compound is particularly advantageous from a formulation perspective. Salts generally exhibit better solubility in aqueous solutions, which is critical for oral or injectable medications. This property enhances bioavailability and ensures consistent drug delivery, factors that are paramount in clinical applications. Furthermore, the stability of the hydrochloride salt under various storage conditions makes it a practical choice for industrial-scale production and commercialization.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening techniques in identifying promising drug candidates like 4-Methyl-hydrochloride-1-piperazinepropanol. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly evaluate thousands of compounds against biological targets, predicting their binding affinity and potential therapeutic activity. This approach has accelerated the drug discovery pipeline significantly, allowing for more efficient identification of lead compounds that warrant further experimental validation.

In clinical research, 4-Methyl-hydrochloride-1-piperazinepropanol has been explored as part of preclinical studies aimed at understanding its mechanism of action and safety profile. Initial studies suggest that this compound may exhibit interactions with serotonin receptors (5-HT receptors), which are implicated in mood regulation and pain perception. While these findings are preliminary, they underscore the compound’s potential relevance in addressing neurological disorders or chronic pain conditions. Further research is needed to elucidate its full therapeutic spectrum and optimize its pharmacological properties.

The synthesis of 4-Methyl-hydrochloride-1-piperazinepropanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the piperazine ring followed by functionalization with the methyl group and subsequent conversion to the hydrochloride salt. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact.

From an industrial standpoint, the production of 4-Methyl-hydrochloride-1-piperazinepropanol must adhere to stringent quality control measures to meet regulatory standards for pharmaceutical use. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify the compound’s identity and purity. These rigorous standards ensure that pharmaceutical products incorporating this compound meet safety and efficacy requirements for patient use.

The broader significance of 4-Methyl-hydrochloride-1-piperazinepropanol lies in its contribution to expanding the chemical toolbox available for drug discovery. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one will remain indispensable for developing innovative treatments across various disease areas. The combination of academic research and industrial collaboration will be essential in harnessing their full potential.